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Compound of Interest

Compound Name: 1-(Chlorocarbonyl)piperidine-d10

Cat. No.: B15138865

Essential Safety and Handling Guide for 1-
(Chlorocarbonyl)piperidine-d10

FOR RESEARCH USE ONLY. Not for use in diagnostic procedures.[1]

This guide provides crucial safety and logistical information for handling 1-
(Chlorocarbonyl)piperidine-d10, a deuterated derivative of 1-(Chlorocarbonyl)piperidine.[1]
Given the limited specific data for the d10 isotopologue, this guidance is synthesized from
safety data for the parent compound, related acyl chlorides, and piperidine derivatives.
Researchers, scientists, and drug development professionals should use this information to
supplement, not replace, their institution's standard operating procedures and a thorough
review of the most current Safety Data Sheet (SDS) for similar compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(Chlorocarbonyl)piperidine-d10 is expected to share hazards with similar acyl chlorides
and piperidine compounds, which are often corrosive, flammable, and toxic.[2][3][4][5] The
primary routes of exposure are inhalation, skin contact, and eye contact.[6]

Recommended Personal Protective Equipment:

A comprehensive PPE strategy is essential to minimize exposure.[6][7]
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety goggles with a face
shield.

Protects against splashes and
vapors that can cause severe
eye damage.[2][3][7]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene).

Prevents skin contact which
can cause severe burns.[2][7]
Gloves should be inspected
before use and disposed of

properly after handling.[8]

Skin and Body Protection

Chemical-resistant apron or
lab coat, closed-toe shoes. For
larger quantities or increased
risk of splashing, a chemical-
protection suit is

recommended.[9]

Protects against skin contact

and absorption.[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, a NIOSH-
approved respirator with
appropriate cartridges for
organic vapors and acid gases
should be used.[2][6]

Protects against inhalation of

harmful vapors.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.
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Aspect

Procedure

Handling

- Work in a well-ventilated chemical fume hood.
- Avoid contact with skin, eyes, and clothing.[8]
[9] - Avoid inhalation of vapor or dust.[8] - Use
non-sparking tools and explosion-proof
equipment.[3] - Ground and bond containers

when transferring material.[2]

Storage

- Store in a cool, dry, and well-ventilated area
away from incompatible materials such as
water, strong bases, and oxidizing agents. -
Keep container tightly closed. - Store under an
inert atmosphere (e.g., nitrogen or argon) is

recommended due to moisture sensitivity.[10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Consult a physician

immediately.[8]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Consult a physician

immediately.[3][8]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician immediately.

[3](8]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion ] o
mouth with water and consult a physician
immediately.[3][8]
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Spill and Disposal Procedures

A clear plan for managing spills and disposing of waste is essential.

Procedure Steps
- Evacuate the area and ensure adequate
ventilation.[8] - Wear appropriate PPE as
outlined in Section 1. - Absorb the spill with an
Spill Cleanup inert, non-combustible material (e.g., sand,

vermiculite).[3] - Collect the absorbed material
into a suitable, closed container for disposal.[3]

[8] - Do not allow the chemical to enter drains.[8]

Waste Disposal

- Dispose of waste in accordance with all
applicable federal, state, and local regulations. -
Contact a licensed professional waste disposal
service.[8] - Contaminated packaging should be

treated as unused product.[8]

Chemical and Physical Properties

Below is a summary of known properties for related compounds, which can serve as an

estimate for 1-(Chlorocarbonyl)piperidine-d10.

Property

Value (for related compounds)

Molecular Formula

C6D10CINOJ[1]

Molecular Weight ~157.6 g/mol (calculated for d10)

Boiling Point 106 °C (for Piperidine)[11][12]

Flash Point 16 °C (for Piperidine)[12]

Appearance Expected to be a liquid. Piperidine is a clear,

colorless liquid.[11]

Safe Handling Workflow
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The following diagram illustrates the logical steps for safely handling 1-
(Chlorocarbonyl)piperidine-d10.

Safe Handling Workflow for 1-(Chlorocarbonyl)piperidine-d10
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Caption: Logical workflow for the safe handling of 1-(Chlorocarbonyl)piperidine-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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